Cas no 445467-61-8 (Phosphine,1,1'-[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[1,1-diphenyl-)

• Product Name: Phosphine,1,1'-[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[1,1-diphenyl-
• CAS No: 445467-61-8
• MF: C₄₀H₃₂O₄P₂
• MW: 638.62700
• MDL: MFCD05861608
• CID: 327626
• PubChem ID: 11193918
• Update Time: 2024-11-02

Phosphine,1,1'-[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[1,1-diphenyl-
• (R)-(+)-[(5,6),(5 ,6 )-Bis(ethylenedioxy)biphenyl-2,2 -diyl](diphenylphosphine)
• (R)-SynPhos
• R-(+)-6,6-BIS(DIPHENYLPHOSPHINO)-2,2,3,3-TETRAHYDRO-5,5-BI-1,4-BENZODIOXIN
• (R)-(+)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine)
• (R)-(+)-[(5,6),(5‘,6‘)-Bis(ethylenedioxy)biphenyl-2,2‘-diyl](diphenylphosphine)
• R-(+)-6,6'-BIS(DIPHENYLPHOSPHINO)-2,2',3,3'-TETRAHYDRO-5,5'-BI-1,4-BENZODIOXIN
• R-(+)-6,6'-BIS(DIPHENYLPHOSPHINO)-2,2',3,3'-TETRAHYDRO-5,5'-BI-1,4-BENZODIOXIN, (R)-SYNPHOS TM
• (S)-6,6 inverted exclamation mark -Bis(diphenylphosphino)-2,2 inverted exclamation mark ,3,3 inverted exclamation mark -tetrahydro-5,5 inverted exclamation mark -bibenzo[b][1,4]dioxine
• G86197
• 6,6'-bis(diphenylphosphaneyl)-2,2',3,3'-tetrahydro-5,5'-bibenzo[b][1,4]dioxine
• [5-(6-diphenylphosphanyl-2,3-dihydro-1,4-benzodioxin-5-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]-diphenylphosphane
• SYNPHOS
• 445467-61-8
• SCHEMBL1203836
• (R)-(+)-[(5,6),(5',6')-Bis(ethylenedioxy)biphenyl-2,2'-diyl](diphenylphosphine), AldrichCPR
• (S)-SYNPHOS (TM)
• 503538-68-9
• VSA46761
• LCZC2710
• SY068437
• Phosphine,[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[diphenyl-
• MFCD05861608
• GDMCOFXEPNHXJT-UHFFFAOYSA-N
• SY075902
• (S)-Synphos
• E79114
• CS-0086837
• {5-[6-(DIPHENYLPHOSPHANYL)-2,3-DIHYDRO-1,4-BENZODIOXIN-5-YL]-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL}DIPHENYLPHOSPHANE
• (R)-6,6 inverted exclamation mark -Bis(diphenylphosphino)-2,2 inverted exclamation mark ,3,3 inverted exclamation mark -tetrahydro-5,5 inverted exclamation mark -bibenzo[b][1,4]dioxine
• (S)-6,6'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-5,5'-bibenzo[b][1,4]dioxine
• 670269-34-8
• 6,6'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-5,5'-bibenzo[b][1,4]dioxine

• MDL： MFCD05861608
• Inchi： InChI=1S/C40H32O4P2/c1-5-13-29(14-6-1)45(30-15-7-2-8-16-30)35-23-21-33-39(43-27-25-41-33)37(35)38-36(24-22-34-40(38)44-28-26-42-34)46(31-17-9-3-10-18-31)32-19-11-4-12-20-32/h1-24H,25-28H2
• InChI Key： GDMCOFXEPNHXJT-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2OCCOC2=C1C1=C2OCCOC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 638.17800
• Monoisotopic Mass: 638.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2
• XLogP3: 8.4

Experimental Properties

• Color/Form: White powder
• PSA: 64.10000
• LogP: 6.41240
• Solubility: Insoluble in water

Phosphine,1,1'-[(5R)-2,2',3,3'-tetrahydro[5,5'-bi-1,4-benzodioxin]-6,6'-diyl]bis[1,1-diphenyl- Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22
• Storage Condition：Cold storage (+4 ° C)